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Compound of Interest

Compound Name: 4-tert-Butyltoluene

Cat. No.: B018130

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling precautions for 4-
tert-Butyltoluene (CAS No. 98-51-1), a versatile aromatic hydrocarbon utilized as an
intermediate in organic synthesis and the production of specialty chemicals.[1] Adherence to
the protocols outlined herein is imperative to ensure the safety of laboratory personnel and the
protection of the environment.

Hazard Identification and Classification

4-tert-Butyltoluene is classified as a hazardous substance presenting multiple risks. Itis a
flammable liquid and vapor, harmful if swallowed or inhaled, and causes skin and serious eye
irritation.[2][3] It may also cause respiratory irritation and is suspected of damaging fertility or
the unborn child.[4] Long-term exposure may cause damage to the central nervous system.[5]
The substance is also recognized as a marine pollutant and is toxic to aquatic life with long-
lasting effects.[5][6]

GHS Hazard Statements: H226, H302, H315, H319, H332, H335, H361, H411[2][3]

Physicochemical and Toxicological Data

A clear understanding of the physical, chemical, and toxicological properties of 4-tert-
Butyltoluene is fundamental to its safe handling. The following tables summarize key
gquantitative data.
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ble 1: Physical and Chemical :

Property Value Reference(s)
Molecular Formula C1l1H16 [6]

Molecular Weight 148.25 g/mol [6]
Appearance C.:Ieér, colorless to pale yellow 6]

liquid

Odor Aromatic, gasoline-like [41[6]

Boiling Point 189-192 °C @ 760 mmHg [6]

Melting Point -52 10 -62 °C [71[8]

Flash Point 48 - 54 °C (118.4 - 129.2 °F) [31[6]

Autoignition Temperature

510 °C (950 °F)

[6]

Vapor Pressure

0.65-0.7 mmHg @ 25 °C

[6]18]

Vapor Density

4.62 (Air = 1)

[6]

Specific Gravity 0.8612 @ 20/4°C [6]
Solubility in Water Insoluble [6]
log P (octanol/water) 4.35 9]

ble 2: Toxicological

Endpoint Value Species Route Reference(s)
LD50 778 mg/kg Mouse Oral [7]

1555 mg/kg Rat Oral [7]

1728 mg/kg Rabbit Oral [7]

16934 mg/kg Rabbit Dermal [7]

LC50 165 ppm /8 hr Rat Inhalation 9]

165 mg/L/ 4 hr Rat Inhalation [3]
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Experimental Protocols: Emergency and First Aid

Detailed methodologies for responding to exposure or spills are critical for mitigating harm.

First Aid Measures

General Advice: In case of accident or if you feel unwell, seek medical advice immediately and

show the safety data sheet where possible.[6] Symptoms of poisoning may occur after several

hours; therefore, medical observation for at least 48 hours after the accident is recommended.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and
easy to do.[2] Continue rinsing and seek immediate medical attention.[2][10]

Skin Contact: Immediately remove all contaminated clothing and shoes.[2] Wash skin with
soap and plenty of water for at least 15 minutes.[10] Seek medical aid if irritation develops
and persists.[6] Wash contaminated clothing before reuse.[10]

Inhalation: Remove the victim to fresh air immediately.[10] If not breathing, give artificial
respiration.[2] If breathing is difficult, give oxygen.[6] Seek immediate medical attention.[2]
[10]

Ingestion: Do NOT induce vomiting.[10] If the victim is conscious and alert, rinse their mouth
with water and give 2-4 cupfuls of milk or water to drink.[10] Never give anything by mouth to
an unconscious person.[10] Call a poison center or doctor/physician immediately.[2]

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or
alcohol-resistant foam.[6][10] For large fires, use water spray, fog, or alcohol-resistant foam.
[10]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[3]

Specific Hazards: The substance is combustible.[4] Vapors are heavier than air and may
travel to a source of ignition and flash back.[11] Containers may explode when heated.[10]
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Fire will produce irritating, corrosive, and/or toxic gases, including carbon monoxide and
carbon dioxide.[10]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][10]

Accidental Release Measures

e Personal Precautions: Evacuate unnecessary personnel.[11] Remove all sources of ignition.
[2] Use spark-proof tools and explosion-proof equipment.[2] Ensure adequate ventilation.[2]
Wear appropriate personal protective equipment (PPE), including respiratory protection.[2]

e Environmental Precautions: Do not allow the chemical to enter sewers, surface water, or

ground water, as it is toxic to aquatic life.[3][12]

e Containment and Cleanup: Absorb the spill with an inert material such as dry sand, earth, or
vermiculite.[10] Place the absorbed material into a suitable, closed, and labeled container for
disposal.[2] Clean the spill area with 60-70% ethanol followed by washing with a soap and

water solution.[13]

Handling and Storage Protocols
Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 4-tert-Butyltoluene

in a laboratory setting.
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Caption: Workflow for the safe handling of 4-tert-Butyltoluene.
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Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of vapors.[6][14]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

e Ensure that eyewash stations and safety showers are located close to the workstation.[2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][14]

» Skin Protection: Wear chemically resistant gloves, such as nitrile or neoprene.[11][14] A lab
coat is mandatory, and an impervious apron or coveralls should be considered for larger
quantities.[14]

o Respiratory Protection: If a fume hood is not available or if there is a risk of exceeding
exposure limits, use a NIOSH-approved respirator with an appropriate organic vapor
cartridge.[6][14]

Storage

o Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances.[6][10]

o Keep away from heat, sparks, open flames, and other sources of ignition.[2][10]

e The storage area should be a designated flammables area, without drain or sewer access.
[10][12]

e Incompatible materials include strong oxidizing agents.[2]

Stability and Reactivity

o Chemical Stability: Stable under normal storage and handling conditions.[10]

» Conditions to Avoid: Heat, flames, sparks, and exposure to direct sunlight.[2]
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» Incompatible Materials: Strong oxidizing agents.[2]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide and
carbon dioxide.[10]

e Hazardous Polymerization: Does not occur.[2]

Environmental Fate

4-tert-Butyltoluene is considered a marine pollutant.[6] It has a high potential for
bioaccumulation based on its octanol-water partition coefficient.[15] While it is expected to
volatilize from water surfaces, it is not readily biodegradable.[4][15] It is imperative to prevent
its release into the environment by following proper disposal protocols.[12] Dispose of contents
and containers in accordance with local, regional, national, and international regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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